Cas no 1197803-63-6 (N-[1-(2-naphthyl)ethyl]cyclopropanamine;hydrochloride)

• Product Name: N-[1-(2-naphthyl)ethyl]cyclopropanamine;hydrochloride
• CAS No: 1197803-63-6
• MF: C₁₅H₁₈ClN
• MW: 247.763123035431
• CID: 4576944
• Update Time: 2025-07-19

N-[1-(2-naphthyl)ethyl]cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[1-(naphthalen-2-yl)ethyl]cyclopropanamine hydrochloride
• N-[1-(2-naphthyl)ethyl]cyclopropanamine;hydrochloride

• Inchi： 1S/C15H17N.ClH/c1-11(16-15-8-9-15)13-7-6-12-4-2-3-5-14(12)10-13;/h2-7,10-11,15-16H,8-9H2,1H3;1H
• InChI Key： FIMGPNAOTNGWLQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)(C)NC1CC1.Cl

N-[1-(2-naphthyl)ethyl]cyclopropanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[1-(2-naphthyl)ethyl]cyclopropanamine;hydrochloride

Professional Introduction to N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride (CAS No. 1197803-63-6)

N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride, a compound with the chemical identifier CAS No. 1197803-63-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, specifically its hydrochloride salt, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride incorporates a cyclopropane ring fused with an amine group, further substituted with a 2-naphthyl ethyl side chain. This configuration imparts distinct physicochemical characteristics that make it a promising candidate for further investigation in medicinal chemistry.

The cyclopropane moiety is particularly noteworthy in this compound, as it introduces rigidity to the molecular framework, which can influence both the metabolic stability and binding affinity to biological targets. In recent years, there has been a resurgence of interest in cyclopropane-containing molecules due to their ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated that cyclopropane derivatives can exhibit potent inhibitory effects on various enzymes by disrupting the normal conformational dynamics of the active site. This has opened up new avenues for the development of novel therapeutic agents targeting enzyme-mediated diseases.

The presence of the 2-naphthyl ethyl group in N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride adds another layer of complexity and functionality to the molecule. The naphthalene ring is known for its ability to engage in hydrophobic interactions, which can enhance binding affinity to lipophilic pockets on biological targets. Moreover, the ethyl chain provides a flexible linker that can modulate the orientation of the naphthalene ring relative to the rest of the molecule. This structural versatility has been exploited in the design of molecules with enhanced pharmacokinetic properties, such as improved solubility and bioavailability.

Recent research has highlighted the potential of N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride in addressing neurological disorders. The compound's ability to interact with multiple neurotransmitter systems suggests that it may have therapeutic benefits in conditions characterized by dysregulation of these systems. For example, preclinical studies have indicated that derivatives of this compound may exhibit neuroprotective effects by modulating the activity of enzymes involved in neurotransmitter synthesis and degradation. These findings are particularly relevant given the increasing prevalence of neurological disorders worldwide and the limitations of existing treatments.

In addition to its potential applications in neurology, N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride has shown promise in other therapeutic areas. Its unique structural features make it a suitable candidate for developing novel anti-inflammatory agents. Inflammatory processes are central to a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key enzymes and receptors involved in inflammation, this compound may offer a new approach to managing these conditions.

The hydrochloride salt form of N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it directly impacts bioavailability and therapeutic efficacy. The hydrochloride salt form also improves handling properties, making it easier to incorporate into various dosage forms such as tablets and capsules.

The synthesis of N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the cyclopropane ring and subsequent functional group transformations to achieve the desired substitution pattern on the naphthalene ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial manufacturing.

Evaluation of the pharmacokinetic properties of N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride is crucial for understanding its potential as a therapeutic agent. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including moderate oral bioavailability and reasonable metabolic stability. These characteristics suggest that it may have a prolonged half-life, allowing for less frequent dosing regimens compared to existing treatments.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride have indicated that it is well-tolerated at doses relevant to potential therapeutic use. However, comprehensive safety evaluations are necessary to identify any potential adverse effects or contraindications associated with its use.

The future direction of research on N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride includes further exploration of its mechanism of action and identification of additional therapeutic applications. By elucidating how this compound interacts with biological targets at the molecular level, researchers can gain insights into its potential benefits and limitations. Additionally, investigating its effects in various disease models will help validate its therapeutic potential across different clinical scenarios.

In conclusion, N-[1-(2-naphthyl)ethyl)cyclopropanamine;hydrochloride (CAS No. 1197803-63-6) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents targeting neurological disorders, inflammation, and other conditions.